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Compound of Interest

Compound Name: p-Nonylacetophenone

CAS No.: 37593-05-8

Cat. No.: B1585292

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard Profile of p-
Nonylacetophenone
Before proceeding with any disposal protocol, a thorough understanding of the hazards

associated with p-Nonylacetophenone is paramount. This aromatic ketone presents several

risks that dictate its handling and disposal requirements.

Key Hazards:

Skin and Eye Irritation: Direct contact can cause significant irritation.

Harmful if Swallowed: Ingestion can lead to adverse health effects.

Aquatic Toxicity: Release into the environment can be harmful to aquatic life.

Combustible Liquid: While not highly flammable, it has a flashpoint that requires precautions

against ignition sources.
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These properties necessitate that p-Nonylacetophenone be treated as a hazardous material

and its waste managed accordingly.

Hazardous Waste Determination: Classifying p-
Nonylacetophenone Waste
Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered

hazardous if it is specifically listed or if it exhibits one or more hazardous characteristics:

ignitability, corrosivity, reactivity, or toxicity.[1]

p-Nonylacetophenone is not explicitly listed as a "P" or "U" hazardous waste by the U.S.

Environmental Protection Agency (EPA).[2] However, its close structural relative,

Acetophenone, is listed as a U-listed hazardous waste with the code U004. This relationship

strongly suggests that p-Nonylacetophenone waste should be managed as a hazardous

waste.

The definitive classification will depend on whether the waste exhibits any of the four

hazardous characteristics. For p-Nonylacetophenone, the most relevant characteristic is likely

toxicity.

Toxicity Characteristic Leaching Procedure (TCLP)
To determine if a waste is hazardous due to toxicity, the EPA requires the Toxicity Characteristic

Leaching Procedure (TCLP).[3] This laboratory test simulates the leaching of chemicals from a

landfill and measures the concentration of specific contaminants in the resulting leachate.[4] If

the concentration of any of the regulated contaminants in the leachate exceeds the regulatory

limits, the waste is classified as a toxic hazardous waste.[3]

While specific TCLP regulatory limits for p-Nonylacetophenone itself are not defined, the

waste must be evaluated for the presence of any of the 40 toxic constituents listed in 40 CFR §

261.24.[3] Given its aromatic structure, it is crucial to assess for constituents like benzene and

other potential contaminants from its synthesis or use.

Actionable Directive: Unless a TCLP analysis has been performed on your specific p-
Nonylacetophenone waste stream and has shown it to be non-hazardous, it is imperative to

manage it as a hazardous waste.
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Hazardous Waste

Characteristic

Relevance to p-

Nonylacetophenone

EPA Waste Code (if

characteristic is exhibited)

Ignitability

Possible, as it is a combustible

liquid. A flash point test would

be required for definitive

classification.

D001

Corrosivity
Unlikely, based on typical

properties of aromatic ketones.
D002

Reactivity

Unlikely, as it is generally

stable under normal

conditions.

D003

Toxicity

Likely, due to its chemical

nature and potential to leach

harmful constituents. Requires

TCLP testing for confirmation.

D004-D043 (depending on the

specific toxic constituent

found)

Step-by-Step Disposal Protocol for p-
Nonylacetophenone
This protocol is designed to ensure the safe handling and compliant disposal of p-
Nonylacetophenone waste, including pure chemical, solutions, and contaminated materials.

Step 1: Waste Minimization
The most effective disposal procedure begins with minimizing waste generation.[5]

Purchase only the necessary quantities of p-Nonylacetophenone to avoid surplus.

Optimize experimental designs to use the smallest feasible amounts of the chemical.[6]

Maintain a chemical inventory to prevent duplicate purchasing.[7]

Step 2: Personal Protective Equipment (PPE)
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Given the hazards of p-Nonylacetophenone, the following PPE is mandatory when handling

its waste:

Chemical-resistant gloves (e.g., nitrile or neoprene).

Safety goggles or a face shield.

A laboratory coat.

Work should be conducted in a well-ventilated area or a chemical fume hood.

Step 3: Waste Segregation and Containerization
Proper segregation is crucial to prevent dangerous reactions and to ensure compliant disposal.

[8]

Aqueous vs. Organic Waste: Do not mix aqueous solutions containing p-
Nonylacetophenone with organic solvent waste streams.

Halogenated vs. Non-Halogenated Solvents: If p-Nonylacetophenone is dissolved in a

solvent, segregate it based on whether the solvent is halogenated (e.g., dichloromethane) or

non-halogenated (e.g., acetone, methanol).[9]

Solid Waste: Contaminated solids (e.g., gloves, absorbent pads, filter paper) should be

collected separately from liquid waste.[10]

Container Selection and Labeling:

Use chemically compatible containers made of materials such as high-density polyethylene

(HDPE) or glass. Ensure the container has a secure, leak-proof lid.

Label the waste container immediately with a hazardous waste tag. The label must include:

The words "Hazardous Waste"

The full chemical name: "p-Nonylacetophenone" and any other constituents in the waste

stream.
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The hazards associated with the waste (e.g., "Combustible," "Irritant," "Aquatic Hazard").

The date accumulation started.

The name and contact information of the generating laboratory or individual.

Step 4: On-site Accumulation
Store waste containers in a designated Satellite Accumulation Area (SAA).

Keep containers closed at all times, except when adding waste.

Ensure secondary containment is in place to capture any potential leaks or spills.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous

waste in an SAA.

Step 5: Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup.

Never dispose of p-Nonylacetophenone down the drain or in the regular trash. This is a

violation of environmental regulations and poses a significant threat to aquatic ecosystems.

Step 6: Documentation and Transportation
A Hazardous Waste Manifest is required for the off-site transportation of hazardous waste.

[11] This document tracks the waste from your facility to its final disposal site.[12] Your EHS

department or disposal contractor will typically prepare this document.

For shipping, the waste must be classified according to Department of Transportation (DOT)

regulations. The proper shipping name will likely be "Ketones, liquid, n.o.s." with the UN

number UN1224.[13][14] If it meets the criteria for a hazardous waste, the shipping name

may be preceded by "Waste".[15]
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Emergency Procedures for p-Nonylacetophenone
Spills
In the event of a spill, prompt and appropriate action is critical to mitigate hazards.

For Small Spills (manageable by laboratory personnel):

Alert personnel in the immediate area.

Ensure adequate ventilation and eliminate all ignition sources.

Don the appropriate PPE as described in Step 2.

Contain the spill using an inert absorbent material such as vermiculite, sand, or a

commercial spill kit for organic liquids.

Carefully collect the absorbed material and place it in a labeled hazardous waste container.

Clean the spill area with soap and water, and collect the cleaning materials as hazardous

waste.

For Large Spills (requiring emergency response):

Evacuate the area immediately.

Activate the nearest fire alarm if the spill poses a fire hazard.

Contact your institution's emergency response team or local emergency services (911).

Provide details of the spilled chemical, its location, and the approximate quantity.

Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Visualizing the Disposal Workflow
The following diagram illustrates the key decision points and procedural flow for the proper

disposal of p-Nonylacetophenone.
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p-Nonylacetophenone Disposal Workflow
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Don Appropriate PPE

Proceed with Caution

Segregate Waste
(Aqueous, Organic, Solid)

Containerize in Compatible, Labeled Container

Store in Satellite Accumulation Area
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Prepare Hazardous Waste Manifest

Transport for Disposal

Disposed Compliantly

Spill Occurs

Assess Spill Size
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Click to download full resolution via product page

Caption: Workflow for p-Nonylacetophenone Disposal
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Conclusion
The responsible disposal of p-Nonylacetophenone is a critical aspect of laboratory safety and

environmental protection. By adhering to the principles of waste minimization, proper hazard

classification, and the detailed procedural steps outlined in this guide, researchers and

scientific professionals can ensure they are managing this chemical waste in a manner that is

both safe and compliant with all relevant regulations. Always consult your institution's specific

policies and procedures, and when in doubt, contact your Environmental Health and Safety

department for guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. epa.gov [epa.gov]

2. 5.1 Listed Hazardous Wastes (F, K, U, and P lists) [ehs.cornell.edu]

3. eCFR :: 40 CFR 261.24 -- Toxicity characteristic. [ecfr.gov]

4. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-C/section-261.24
https://www.enviro-safe.com/blog/mixtures-and-solutions-and-dot-proper-shipping-names
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.deq.louisiana.gov/assets/docs/Waste_Permits/EPA_HW_Codes.pdf
https://simplebutneeded.com/blog/what-are-the-guidelines-for-ppe-disposal/
https://essr.umd.edu/epa-hazardous-waste-codes
https://chem.washington.edu/sites/chem/files/2022-09-17-Safety-Chemical-Compatibility-and-Waste.pdf
https://www.unomaha.edu/environmental-health-and-safety/programs-and-procedures/regulated-waste/p-listed-chemicals.pdf
https://www.calpaclab.com/polypropylene-chemical-compatibility-chart/
https://www.rcilabscan.com/uploads/userfiles/files/Compatibility%20Chart_EN.pdf
https://www.benchchem.com/product/b1585292?utm_src=pdf-custom-synthesis#bc-rfq
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://ehs.cornell.edu/book/export/html/1291
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-C/section-261.24
https://19january2017snapshot.epa.gov/sites/production/files/2015-06/documents/tclp.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. ehs.yale.edu [ehs.yale.edu]

6. neb.com [neb.com]

7. acs.org [acs.org]

8. wise.ku.edu [wise.ku.edu]

9. utoledo.edu [utoledo.edu]

10. hazmatschool.com [hazmatschool.com]

11. Hazardous Waste Manifest Guide | Stericycle [stericycle.com]

12. epa.gov [epa.gov]

13. adrdangerousgoods.com [adrdangerousgoods.com]

14. adr-tool.com [adr-tool.com]

15. Selecting Proper Shipping Names for Hazardous Wastes | Lion Technology [lion.com]

To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of p-
Nonylacetophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585292/docs#a-comprehensive-guide-to-the-
proper-disposal-of-p-nonylacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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